2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(3-methylisothiazol-5-yl)acetamide

• IUPAC Name: 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(3-methyl-1,2-thiazol-5-yl)acetamide
• InChI: InChI=1S/C13H14N4O2S/c1-8-6-12(20-16-8)14-11(18)7-17-13(19)5-4-10(15-17)9-2-3-9/h4-6,9H,2-3,7H2,1H3,(H,14,18)
• InChI Key: TYPXPSPJWDCSSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)NC(=O)CN2C(=O)C=CC(=N2)C3CC3
• Molecular Formula: C13H14N4O2S
• Molecular Weight: 290.34 g/mol
• CAS No.: 2034424-46-7

Description

2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(3-methylisothiazol-5-yl)acetamide is a useful research compound. Its molecular formula is C13H14N4O2S and its molecular weight is 290.34. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Novel Chemical Derivatives

A general route for synthesizing a novel class of pyridazin-3-one derivatives was established, showcasing the versatility of pyridazine derivatives in chemical synthesis. These compounds were prepared with excellent yields and exhibited the potential for further functionalization into various biologically active molecules (Ibrahim & Behbehani, 2014).

Potential for Cardiovascular Applications

Research on dihydropyridazinone derivatives revealed compounds with significant inotropic activity in canine models. These findings suggest a potential for cardiovascular applications, particularly in enhancing cardiac contractility (Robertson et al., 1986).

Antagonistic Activity on Histamine Receptors

A novel series of pyridazin-3-one histamine H3 receptor antagonists/inverse agonists were identified, highlighting the potential of these compounds in treating attentional and cognitive disorders. This discovery opens new avenues for therapeutic intervention in neurological conditions (Hudkins et al., 2011).

Antimicrobial and Antifungal Properties

New pyrimidinone and oxazinone derivatives fused with thiophene rings demonstrated significant antimicrobial and antifungal activities. These compounds, synthesized from 2-chloro-6-ethoxy-4-acetylpyridine, show promise as new agents in combating infectious diseases (Hossan et al., 2012).

Antioxidant and Anti-inflammatory Applications

Compounds with pyridazinone structures have been investigated for their antioxidant and anti-bacterial activities, offering a foundation for the development of new therapeutic agents (Ahmad et al., 2010). Additionally, the anti-inflammatory activity of heterocyclic systems fused to a thiophene moiety, utilizing citrazinic acid as a synthon, was demonstrated, suggesting potential applications in the treatment of inflammation-related conditions (Darwish et al., 2014).